Cas no 946342-41-2 (N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylnaphthalene-2-sulfonamide)

• Product Name: N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylnaphthalene-2-sulfonamide
• CAS No: 946342-41-2
• MF: C₂₄H₂₉N₃O₂S
• MW: 423.570964574814
• CID: 5944213
• PubChem ID: 16907044
• Update Time: 2025-07-09

N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylnaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylnaphthalene-2-sulfonamide
• N-[2-(dimethylamino)-2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]naphthalene-2-sulfonamide
• N-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)naphthalene-2-sulfonamide
• 946342-41-2
• N-[2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]naphthalene-2-sulfonamide
• AKOS024642601
• F2351-0023

• Inchi： 1S/C24H29N3O2S/c1-26(2)24(21-11-13-23-20(15-21)9-6-14-27(23)3)17-25-30(28,29)22-12-10-18-7-4-5-8-19(18)16-22/h4-5,7-8,10-13,15-16,24-25H,6,9,14,17H2,1-3H3
• InChI Key： QREBSSMBZCFVPL-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1S(NCC(N(C)C)C1C=CC2=C(C=1)CCCN2C)(=O)=O

Computed Properties

• Exact Mass: 423.19804835g/mol
• Monoisotopic Mass: 423.19804835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 61Ų

Additional information on N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylnaphthalene-2-sulfonamide

Naphthalene-2-Sulfonamide Derivatives: A Focus on CAS No.946342-41-2

The compound with CAS No.946341946342-41-2 is a highly specialized organic molecule known as N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylnaphthalene-2-sulfonamide. This compound belongs to the class of naphthalene sulfonamides, which have garnered significant attention in recent years due to their versatile applications in pharmaceuticals, agrochemicals, and materials science.

The structure of this compound is characterized by a naphthalene ring system substituted with a sulfonamide group at the 2-position. The sulfonamide moiety is further connected to a complex ethyl group that includes a dimethylamino substituent and a 1-methyltetrahydroquinolinyl group. This intricate structure endows the compound with unique electronic and steric properties, making it a promising candidate for various research and industrial applications.

Recent studies have highlighted the potential of naphthalene sulfonamides as bioactive agents. For instance, researchers have explored their role as inhibitors of key enzymes involved in metabolic pathways. The presence of the dimethylamino group in the molecule enhances its lipophilicity, which is crucial for drug delivery and bioavailability. Additionally, the tetrahydroquinolinyl moiety contributes to the compound's ability to interact with biological targets through hydrogen bonding and π-π interactions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and amide coupling reactions. The synthesis pathway requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process.

The application of CAS No.946341946342-41-2 extends beyond pharmaceuticals. Its unique electronic properties make it a valuable component in organic electronics, particularly in the development of semiconducting materials for thin-film transistors (TFTs). Recent research has demonstrated its potential as an efficient charge transport layer material due to its high carrier mobility and stability under ambient conditions.

In agrochemicals, this compound has shown promise as a plant growth regulator. Studies indicate that it can enhance stress tolerance in crops by modulating hormonal signaling pathways. Its ability to interact with plant receptors makes it a candidate for developing eco-friendly pesticides and herbicides.

The environmental impact of CAS No.946341946342-41-2 has also been a subject of investigation. Researchers have assessed its biodegradability and toxicity profiles under various conditions. Results suggest that it exhibits low toxicity towards non-target organisms, making it suitable for applications where environmental safety is a concern.

In conclusion, CAS No.946341946342-41-2, or N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylnaphthalene-2-sulfonamide, represents a cutting-edge molecule with diverse applications across multiple industries. Its complex structure and unique properties continue to drive innovative research aimed at unlocking its full potential in drug discovery, materials science, and sustainable agriculture.